Cas no 111335-84-3 (Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester)
111335-84-3 structure
Product Name:Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester
CAS No:111335-84-3
MF:C14H10N4O2S
MW:298.319800853729
CID:1197570
Update Time:2024-08-05
Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester
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- Inchi: 1S/C14H10N4O2S/c19-13(20-12-4-2-1-3-5-12)10-6-8-11(9-7-10)18-14(21)15-16-17-18/h1-9H,(H,15,17,21)
- InChI Key: YZNRQBAXZXHQOA-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=C(N2C(=S)N=NN2)C=C1
Computed Properties
- Exact Mass: 298.0526
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 446.7±47.0 °C(Predicted)
- PSA: 66.29
- pka: -5.86±0.20(Predicted)
Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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